Cas no 103063-07-6 (2(3H)-Furanone,3,4-bis(1,3-benzodioxol-5-ylmethyl)dihydro-, (3S,4S)-)

• Product Name: 2(3H)-Furanone,3,4-bis(1,3-benzodioxol-5-ylmethyl)dihydro-, (3S,4S)-
• CAS No: 103063-07-6
• MF: C₂₀H₁₈O₆
• MW: 354.353326320648
• CID: 213401
• Update Time: 2025-04-19

2(3H)-Furanone,3,4-bis(1,3-benzodioxol-5-ylmethyl)dihydro-, (3S,4S)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,3,4-bis(1,3-benzodioxol-5-ylmethyl)dihydro-, (3S,4S)-
• (+)-Hinokinin
• 2(3H)-Furanone, dihydro-3,4-dipiperonyl-,trans-(+)- (8CI)
• 2(3H)-Furanone,3,4-bis(1,3-benzodioxol-5-ylmethyl)dihydro-, (3S-trans)-
• Heliobuphthalmin lactone
• (3R-trans)-3,4-bis(1,3-benzodioxol-5-ylmethyl)dihydrofuran-2(3H)-one
• (-)-Hinoquinin
• ConMedNP.1365
• (3R,4R)-3,4-bis(1,3-benzodioxol-5-ylmethyl)dihydrofuran-2(3H)-one
• (-)-Hinokinin
• "(-)-hinokinin
• Dihydroisohibalactone
• Hinokinin
• Hinoquinin
• Cubebinolide

• Inchi： 1S/C20H18O6/c21-20-15(6-13-2-4-17-19(8-13)26-11-24-17)14(9-22-20)5-12-1-3-16-18(7-12)25-10-23-16/h1-4,7-8,14-15H,5-6,9-11H2/t14-,15+/m1/s1
• InChI Key： DDWGQGZPYDSYEL-CABCVRRESA-N
• SMILES： O=C1[C@@H](CC2C=C3OCOC3=CC=2)[C@H](CC2C=C3OCOC3=CC=2)CO1

Computed Properties

• Exact Mass: 354.11034
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• XLogP3: 1.743

Experimental Properties

• PSA: 63.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Dibenzylbutyrolactone lignans